Cas no 46149-61-5 (2,4,6-trimethylbenzenesulfonate)

• Product Name: 2,4,6-trimethylbenzenesulfonate
• CAS No: 46149-61-5
• MF: C₉H₁₁O₃S
• MW: 199.246841669083
• CID: 5598537
• Update Time: 2025-04-23

2,4,6-trimethylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethylbenzenesulfonate
• 2,4,6-Trimethylbenzenesulfonic acid anion

• Inchi： 1S/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)/p-1
• InChI Key： LXFQSRIDYRFTJW-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])C1=C(C)C=C(C=C1C)C

Additional information on 2,4,6-trimethylbenzenesulfonate

2,4,6-Trimethylbenzenesulfonate (CAS No. 46149-61-5): A Comprehensive Overview

2,4,6-Trimethylbenzenesulfonate, also known by its CAS registry number 46149-61-5, is a sulfonate ester derivative of 2,4,6-trimethylbenzoic acid. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in various industrial processes. The molecule consists of a benzenesulfonate group attached to a trimethyl-substituted benzene ring, which imparts distinctive electronic and steric characteristics.

The synthesis of 2,4,6-trimethylbenzenesulfonate typically involves the sulfonation of 2,4,6-trimethylbenzoic acid using sulfuric acid or other sulfonating agents. This reaction generates a stable sulfonic acid derivative that is highly soluble in polar solvents. Recent studies have highlighted the importance of understanding the regioselectivity and steric effects during the sulfonation process to optimize the yield and purity of the product. Researchers have also explored alternative sulfonating agents and reaction conditions to enhance the efficiency of this synthesis pathway.

In terms of physical properties, 2,4,6-trimethylbenzenesulfonate exhibits a melting point of approximately 135°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in water is moderate, making it suitable for applications in both aqueous and non-aqueous environments. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating that it maintains structural integrity under mild to moderate stress conditions.

The chemical reactivity of 2,4,6-trimethylbenzenesulfonate is primarily influenced by the electron-withdrawing nature of the sulfonic acid group. This makes it an excellent candidate for use as an activating agent in various organic transformations. Recent research has focused on its role as an electrophilic reagent in nucleophilic aromatic substitution reactions. Studies have demonstrated that the presence of multiple methyl groups on the aromatic ring enhances the compound's ability to activate specific positions for substitution, leading to higher reaction yields and selectivity.

In addition to its role in organic synthesis, 2,4,6-trimethylbenzenesulfonate has found applications in polymer chemistry as a crosslinking agent. Its ability to form stable covalent bonds with polymeric materials has made it valuable in the development of high-performance adhesives and coatings. Recent advancements in this area have explored the use of this compound in creating biodegradable polymers for sustainable applications.

The environmental impact and safety profile of 2,4,6-trimethylbenzenesulfonate have also been subjects of recent research. Studies indicate that the compound exhibits low toxicity towards aquatic organisms when used at recommended concentrations. However, further investigations are needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2,4,6-trimethylbenzenesulfonate (CAS No. 46149-61-5) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and reactivity make it an essential tool in modern organic synthesis and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an even more significant role in advancing technological innovations.